2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-hex-1-ynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H21BO2/c1-6-7-8-9-10-13-14-11(2,3)12(4,5)15-13/h6-8H2,1-5H3
• InChI Key: RYRRXQHUSGAWQX-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C#CCCCC
• Molecular Formula: C12H21BO2
• DSSTOX Substance ID: DTXSID30450892
• Molecular Weight: 208.11 g/mol
• CAS RN: 159087-40-8

Description

Synthesis Analysis

The synthesis of this compound involves a combined copper- and palladium-catalyzed atroposelective arylboration of alkynes . This method provides access to tetrasubstituted axially chiral alkenylboronates . The process is robust, tolerating various functional groups and substrates, including unsymmetrical alkynes. The resulting products exhibit excellent Z-/E-selectivity , regiocontrol, and enantiocontrol.

Scientific Research Applications

Crystal Structure and Synthesis

• The compound 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and its derivatives have been a subject of interest in crystallography and organic synthesis. For instance, Li and Wang (2016) described a compound prepared from a reaction involving 1-(hex-1-yn-1-yloxy)-3-methylbenzene and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, focusing on its crystal structure and conformational characteristics (Li & Wang, 2016).
• Wu et al. (2021) conducted research on similar compounds, synthesizing them and analyzing their crystal structures and vibrational propertiesvia spectroscopy and X-ray diffraction. This study provided insights into the molecular structure and conformational aspects of these compounds (Wu et al., 2021).

Structural Versatility in Co-crystals

• A study by Batsanov et al. (2012) explored the structural versatility of derivatives of this compound in co-crystals. They isolated and studied several polymorphs and co-crystals of these compounds, revealing interesting insights into their structural properties and stabilities (Batsanov et al., 2012).

Synthesis and Characterization

• Further research has focused on the synthesis and characterization of derivatives of this compound. For example, Liao et al. (2022) described the synthesis of a particular derivative, confirming its structure through various spectroscopic methods and X-ray diffraction. This emphasizes the compound's relevance in synthetic organic chemistry (Liao et al., 2022).

Application in Chemical Reactions

• The compound has also been utilized in various chemical reactions. For instance, Shimizu et al. (2010) demonstrated its use in nucleophilic addition reactions, showcasing its potential as a reactant in organic synthesis (Shimizu et al., 2010).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with proteins such asProtein S100-B .

Mode of Action

It’s known that similar compounds can undergooxidative cyclization with aldehydes and alkynes to generate oxanickelacyclopentenes . These intermediates can then react with triphenylborane to form oxaboranes .

Pharmacokinetics

Similar compounds have been predicted to have a high probability ofhuman intestinal absorption and blood-brain barrier penetration .

Result of Action

The compound’s interaction with its targets can lead to the formation of oxaboranes, which are valuable building blocks for organic synthesis .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the yield and regioselectivity of the dearylative cyclocondensation reaction used to synthesize oxaboranes can vary under different reaction conditions .